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Compound of Interest

Compound Name: Perfluoro-2-methylpentane

Cat. No.: B1293502

Perfluoro-2-methylpentane, also known as Tetradecafluoro-2-methylpentane or
Perfluoroisohexane, is a fully fluorinated hydrocarbon. Its molecular structure, a branched six-
carbon chain saturated with fluorine atoms, bestows upon it a unique combination of physical
and chemical properties.

Key Characteristics:

o Chemical Inertness: The strength of the carbon-fluorine bond makes the molecule
exceptionally resistant to chemical attack, rendering it an ideal solvent for highly reactive
species.

o Thermal Stability: It can withstand high temperatures without degradation, making it suitable
for applications in thermally demanding environments.[1]

o Low Surface Tension and High Density: These properties facilitate the wetting of surfaces
and the separation of phases in multiphasic systems. Its density is approximately 1.73 g/cms.

[1][]

e Immiscibility: It is immiscible with water and most common organic solvents, a property
leveraged in extraction and biphasic reaction systems.

o Dielectric Strength: Its high dielectric strength makes it an effective insulating fluid in
electronic applications.[1]
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These characteristics make Perfluoro-2-methylpentane a valuable component in diverse,
high-stakes research fields. It is utilized as a specialty solvent in the electronics industry, a
component in advanced refrigerant formulations, a building block for fluorinated polymers, and
a medium in aerospace and analytical chemistry applications.[1][3]

The Commercial Supplier Landscape: Sourcing
High-Purity Material

The procurement of Perfluoro-2-methylpentane requires careful vetting of suppliers to ensure
the material meets the stringent purity requirements of scientific research. The market consists
of manufacturers, specialty chemical producers, and distributors. It is crucial to source from
suppliers who provide comprehensive analytical documentation for each batch.

Table 1: Commercial Sources for Perfluoro-2-methylpentane (CAS 355-04-4)
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Supplier Product Name(s) Purity Notes
Provides detailed
Tetradecafluoro-2- physical properties
methylpentane, and highlights
Chem-Impex Perfluoroisohexane, =>99% (GC) applications in
Perfluoro-2- specialty solvents,
methylpentane refrigerants, and
fluoropolymers.[1]
A UK-based
manufacturer
specializing in
) Perfluoro-2- - P g
F2 Chemicals Ltd Not specified fluorochemicals,
methylpentane o )
providing key physical
data like boiling and
melting points.[4]
A US-based trader
offering the product in
] S Tetradecafluoro-2- ]
Aladdin Scientific 99% various research
methylpentane -
quantities (25g, 100g,
5009).[5]
A China-based trader
offering the product in
GIHI CHEMICALS Tetradecafluoro-2- ] ]
99% various package sizes
CO.,LIMITED Methylpentane ) ]
including 1kg and 5kg.
[5]
A China-based trader
) ] that provides
Shanghai Medfine ]
) ) Perfluoro(2- extensive product
Bio-pharmaceutical 99% ) o )
methylpentane) information, including
Co., Ltd. )
physical and safety
data.[2]
Sancai Industry PERFLUORO-2- Not specified A professional
METHYLPENTANE supplier from China
that notes the
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compound's use as a
specialized solvent in

electronics and

coatings.[3]
Career Henan PERFLUORO-2- ) A China-based trader
. 98.8% min _
Chemica Co. METHYLPENTANE offering the product.[5]

Note: This table is not exhaustive but represents a cross-section of available suppliers. Purity
and availability should always be confirmed directly with the supplier for the specific batch.

A Framework for Procurement and Quality
Assurance

A systematic approach to procurement is essential to mitigate risks associated with chemical
purity and supplier reliability. The process should not end with the placement of a purchase
order but must extend to a rigorous in-house verification of the material. This self-validating
system ensures that the material entering the laboratory workflow is of known and acceptable

quality.
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Figure 1: A comprehensive workflow for the procurement and quality verification of research-
grade chemicals.

Experimental Protocol: Identity and Purity
Verification by GC-MS

The Certificate of Analysis provided by the supplier is the first point of reference, but
independent verification is a cornerstone of good laboratory practice. Gas Chromatography-
Mass Spectrometry (GC-MS) is the definitive method for confirming the identity and assessing
the purity of a volatile compound like Perfluoro-2-methylpentane.

Obijective: To confirm the chemical identity and determine the purity of a received batch of
Perfluoro-2-methylpentane.

Methodology:
e System Preparation:
o Ensure the GC-MS system is calibrated and has passed all diagnostic tests.

o Condition the analytical column (e.g., a non-polar DB-1 or equivalent) according to the
manufacturer's instructions to ensure a stable baseline.

e Sample Preparation:

o Due to its volatility and typical high purity, Perfluoro-2-methylpentane can often be
analyzed neat.

o If necessary, prepare a dilute solution (e.g., 1% v/v) in a highly volatile solvent in which it is
soluble, although direct injection is preferred to avoid solvent peaks.

 Instrumental Parameters (Example):
o Injector: Split mode (e.g., 100:1 ratio) at 200°C.

o Carrier Gas: Helium at a constant flow of 1.0 mL/min.
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o Oven Program: Initial temperature of 35°C, hold for 2 minutes, then ramp at 15°C/min to
200°C.

o Mass Spectrometer: Electron lonization (El) at 70 eV.

o Scan Range: m/z 50-400.

» Data Acquisition and Analysis:

o

Inject 0.5 pL of the sample into the GC-MS.

o Identity Confirmation: The primary peak in the resulting total ion chromatogram (TIC)
should be integrated. The mass spectrum of this peak must be compared against a
reference spectrum from a trusted library (e.g., NIST). The fragmentation pattern for
Perfluoro-2-methylpentane is characteristic and serves as a molecular fingerprint.

o Purity Assessment: The purity is calculated as the area percent of the main peak relative
to the total area of all peaks in the chromatogram.

o Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100
 Validation:

o The determined identity and purity must align with the specifications listed on the
supplier's Certificate of Analysis. Any significant discrepancies (>1-2% in purity or
unexpected major impurities) warrant contacting the supplier's technical support and
keeping the material in quarantine.

Handling and Storage Protocols

Proper handling and storage are critical for maintaining the integrity of Perfluoro-2-
methylpentane and ensuring laboratory safety.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
Recommended storage temperature is often between 2-8°C.[1]

o Handling: Wear appropriate personal protective equipment (PPE), including safety glasses
and chemical-resistant gloves. Handle in a well-ventilated area or a chemical fume hood to
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avoid inhalation of vapors.

o Safety: While chemically inert, it is important to consult the Safety Data Sheet (SDS)
provided by the supplier for comprehensive safety and handling information. The compound
may cause skin and eye irritation.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researcher]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293502#commercial-sources-and-suppliers-of-
perfluoro-2-methylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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